Cas no 1249936-91-1 (3-chloro-N-(1-cyano-1-methylpropyl)benzamide)

• Product Name: 3-chloro-N-(1-cyano-1-methylpropyl)benzamide
• CAS No: 1249936-91-1
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5452122
• PubChem ID: 51089508
• Update Time: 2025-06-22

3-chloro-N-(1-cyano-1-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-chloro-N-(1-cyano-1-methylpropyl)-
• 3-chloro-N-(1-cyano-1-methylpropyl)benzamide

• Inchi： 1S/C12H13ClN2O/c1-3-12(2,8-14)15-11(16)9-5-4-6-10(13)7-9/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： WFCCTCRQKKPKJY-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)CC)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 400.8±30.0 °C(Predicted)
• pka: 11.20±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-(1-cyano-1-methylpropyl)benzamide

3-Chloro-N-(1-Cyano-1-methylpropyl)benzamide (CAS No. 1249936-91-1): A Comprehensive Overview

3-Chloro-N-(1-Cyano-1-methylpropyl)benzamide (CAS No. 1249936-91-1) is a versatile compound with significant potential in various applications, particularly in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular formula of 3-chloro-N-(1-cyano-1-methylpropyl)benzamide is C₁₂H₁₂ClN₂O, and it has a molecular weight of approximately 237.70 g/mol. The compound features a benzamide core with a chloro substituent on the benzene ring and a cyano-methylpropyl group attached to the amide nitrogen. This structural arrangement confers unique chemical and biological properties that make it an interesting candidate for further investigation.

In recent years, there has been a growing interest in the use of 3-chloro-N-(1-cyano-1-methylpropyl)benzamide as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-chloro-N-(1-cyano-1-methylpropyl)benzamide demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 3-chloro-N-(1-cyano-1-methylpropyl)benzamide has also shown promise in cancer research. A 2023 study published in Cancer Research highlighted the compound's ability to induce apoptosis in human breast cancer cells. The researchers found that 3-chloro-N-(1-cyano-1-methylpropyl)benzamide selectively targeted cancer cells while sparing normal cells, making it a potential candidate for further development as an anticancer drug.

In addition to its therapeutic applications, 3-chloro-N-(1-cyano-1-methylpropyl)benzamide has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional groups make it an attractive starting material for the synthesis of derivatives with enhanced biological activities. For example, researchers at the University of California, Berkeley, have developed novel derivatives of 3-chloro-N-(1-cyano-1-methylpropyl)benzamide that exhibit improved pharmacokinetic properties and enhanced efficacy against specific targets.

The synthetic route to produce 3-chloro-N-(1-cyano-1-methylpropyl)benzamide is well-documented and can be achieved through several methods. One common approach involves the reaction of 3-chlorobenzoyl chloride with 1-cyano-1-methylpropylamine under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

Safety and toxicity studies are crucial for any compound with potential therapeutic applications. Preliminary studies on 3-chloro-N-(1-cyano-1-methylpropyl)benzamide have shown that it is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its safety profile and to identify any potential side effects or contraindications.

In conclusion, 3-chloro-N-(1-cyano-1-methylpropyl)benzamide (CAS No. 1249936-91-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the pursuit of innovative medical solutions.